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Compound of Interest

Compound Name: Octylamine

Cat. No.: B049996

An In-depth Technical Guide to n-Octylamine: Chemical Properties and Applications

Introduction

n-Octylamine (also known as 1-aminooctane) is a primary aliphatic amine with a versatile
profile that makes it a crucial compound in various scientific and industrial fields. Its unique
combination of a long hydrophobic alkyl chain and a reactive primary amine group underpins its
utility as a chemical intermediate, surfactant, corrosion inhibitor, and a key reagent in
nanotechnology. This guide provides a comprehensive overview of its chemical properties,
significant applications, and detailed experimental protocols for researchers, scientists, and
professionals in drug development.

Core Chemical and Physical Properties

n-Octylamine is a colorless to pale yellow liquid characterized by a distinct ammonia-like odor.
[1][2][3] It is stable under normal temperatures and pressures.[3] The quantitative properties of
n-octylamine are summarized in the table below for easy reference.
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Property Value Citations
Molecular Formula CsHioN [1]
Molecular Weight 129.24 g/mol [1]

CAS Number 111-86-4 [2]
Appearance Colorless to yellow liquid [21[3114]
Odor Ammonia-like, fishy [1][2][5]
Melting Point -5to-1°C [2][5]
Boiling Point 175-177 °C [2][5]
Density 0.782 g/mL at 25 °C [21[5]
Flash Point 60 °C (140 °F) [61[7]

Water Solubility

0.2 - 0.32 g/L (Slightly

miscible/Insoluble)

(3158l

Solubility in Organics

Miscible with ethanol, ether,

benzene, and ethyl acetate.

(311418l

pKa

10.65 at 25 °C

[5]

Refractive Index

n20/D 1.429

[2](5]

Vapor Pressure

1 mmHg at 20 °C

[5]

Explosive Limits

1.6 -8.2 % (V)

[61t71el

Applications in Research and Development

The bifunctional nature of octylamine—possessing both a nonpolar alkyl tail and a polar amine

head—makes it a valuable tool in diverse applications, particularly in drug development and

materials science.

Intermediate in Chemical Synthesis

Octylamine serves as a fundamental building block in organic synthesis for a range of

valuable compounds:
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e Pharmaceuticals: It is a key reactant in the preparation of 2H-indazoles and 1H-indazolones,
which are investigated as myeloperoxidase (MPO) inhibitors.[2][5] It is also used to create
reagents for separating drug enantiomers, such as in the production of naproxen.[10]
Furthermore, its role as an intermediate for lipids is crucial in the development of lipid
nanoparticles for drug delivery.[11]

Agrochemicals and Pigments: A significant industrial use of octylamine is in the production
of N-octylpyrrolidone, which is used as a solvent for agricultural chemicals and organic
pigments.[9][12][13]

Surfactants and Biocides: The amphiphilic nature of octylamine makes it a precursor for
cationic and amphoteric surfactants.[4][13][14] It is also a building block for biocides used in
marine and wood coatings.[14][15]

Nanomaterials Science

In the field of nanotechnology, octylamine is indispensable for the synthesis and stabilization
of nanoparticles:

Capping and Stabilizing Agent: The amine group coordinates to the surface of growing
nanocrystals, while the long octyl chains provide steric hindrance, preventing aggregation.
[16] This is crucial for creating stable colloidal dispersions of quantum dots (QDs), metal
sulfides, and magnetic nanoparticles.[2][5][17]

Reducing Agent: In certain syntheses, such as for silver nanoparticles, octylamine can act
as both a reducing agent for the metal salt and a capping agent for the resulting particles,
simplifying the experimental setup.[18][19][20]

Structure-Directing Agent: It can be used to induce uniformity and direct the formation of
specific nanostructures, such as ultrathin metal sulfide or ZnS/octylamine nanosheets.[2][5]

The workflow for a typical nanopatrticle synthesis using octylamine is illustrated below.
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Experimental Workflow: Nanoparticle Synthesis

Precursor Preparation
(e.g., Metal Salt in Solvent)

Y

Addition of Octylamine
(as Capping/Reducing Agent)

Y

Heating and Stirring
(e.g., 100°C for a set time)

Y

Nanoparticle Formation
(Indicated by color change)

Y

Isolation
(Centrifugation)

Y

Washing and Purification

Y

Final Product
(Stable Nanoparticle Dispersion)
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Mechanism of Corrosion Inhibition by Octylamine
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Corrosive Species

N Atom (Adsorption Site) (H-0, CI)
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Octylamine: Structure-Function Relationships

Octylamine Structure
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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